Cas no 25438-22-6 (2-(Aminomethyl)-1,3-thiazole-4-carboxylic Acid)
2-(Aminomethyl)-1,3-thiazole-4-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(aminomethyl)-4-Thiazolecarboxylic acid
- 2-(aminomethyl)-1,3-thiazole-4-carboxylic acid
- 2-Aminomethyl-thiazole-4-carboxylic acid
- 2-(aminomethyl)thiazole-4-carboxylic acid
- MFCD09904501
- SB36206
- 2-aminomethylthiazole-4-carboxylic acid
- EN300-96432
- AKOS006311782
- 25438-22-6
- SCHEMBL3597949
- DTXSID90329651
- 2-(Aminomethyl)-1,3-thiazole-4-carboxylic Acid
-
- MDL: MFCD09904501
- Inchi: 1S/C5H6N2O2S/c6-1-4-7-3(2-10-4)5(8)9/h2H,1,6H2,(H,8,9)
- InChI Key: DOIRUXCDSGNCMX-UHFFFAOYSA-N
- SMILES: NCC1SC=C(C(=O)O)N=1
Computed Properties
- Exact Mass: 158.01499861g/mol
- Monoisotopic Mass: 158.01499861g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 142
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.6
- Topological Polar Surface Area: 104Ų
2-(Aminomethyl)-1,3-thiazole-4-carboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A578358-10mg |
2-(Aminomethyl)-1,3-thiazole-4-carboxylic Acid |
25438-22-6 | 10mg |
$ 50.00 | 2022-01-13 | ||
| TRC | A578358-50mg |
2-(Aminomethyl)-1,3-thiazole-4-carboxylic Acid |
25438-22-6 | 50mg |
$ 160.00 | 2022-01-13 | ||
| TRC | A578358-100mg |
2-(Aminomethyl)-1,3-thiazole-4-carboxylic Acid |
25438-22-6 | 100mg |
$ 230.00 | 2022-01-13 | ||
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 90R0391-1g |
2-Aminomethyl-thiazole-4-carboxylic acid |
25438-22-6 | 97% | 1g |
8463.46CNY | 2021-07-19 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 90R0391-5g |
2-Aminomethyl-thiazole-4-carboxylic acid |
25438-22-6 | 97% | 5g |
33904.74CNY | 2021-07-19 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 90R0391-500mg |
2-Aminomethyl-thiazole-4-carboxylic acid |
25438-22-6 | 97% | 500mg |
4655.75CNY | 2021-07-19 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 90R0391-100mg |
2-Aminomethyl-thiazole-4-carboxylic acid |
25438-22-6 | 97% | 100mg |
1797.85CNY | 2021-07-19 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 90R0391-250mg |
2-Aminomethyl-thiazole-4-carboxylic acid |
25438-22-6 | 97% | 250mg |
2756.14CNY | 2021-07-19 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 90R0391-1g |
2-Aminomethyl-thiazole-4-carboxylic acid |
25438-22-6 | 97% | 1g |
¥12224.03 | 2025-01-20 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 90R0391-5g |
2-Aminomethyl-thiazole-4-carboxylic acid |
25438-22-6 | 97% | 5g |
¥43702.21 | 2025-01-20 |
2-(Aminomethyl)-1,3-thiazole-4-carboxylic Acid Related Literature
-
Szilvia Nagy,János Pipek Phys. Chem. Chem. Phys., 2015,17, 31558-31565
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on 2-(Aminomethyl)-1,3-thiazole-4-carboxylic Acid
Comprehensive Guide to 2-(Aminomethyl)-4-Thiazolecarboxylic Acid (CAS No. 25438-22-6): Properties, Applications, and Market Insights
2-(Aminomethyl)-4-Thiazolecarboxylic Acid (CAS No. 25438-22-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This thiazole derivative is characterized by its unique molecular structure, combining an aminomethyl group with a carboxylic acid functionality on the thiazole ring. The compound's versatility makes it valuable for various applications, particularly in drug discovery and development.
The growing interest in heterocyclic compounds like 2-(Aminomethyl)-4-Thiazolecarboxylic Acid stems from their potential in addressing modern healthcare challenges. Researchers are actively exploring its role in developing novel antimicrobial agents and enzyme inhibitors, especially in light of increasing antibiotic resistance. The compound's structural features make it particularly interesting for designing targeted therapies and biochemical probes.
From a chemical perspective, 2-(Aminomethyl)-4-Thiazolecarboxylic Acid exhibits several noteworthy properties. The compound typically appears as a white to off-white crystalline powder with good solubility in polar solvents. Its thiazole core provides excellent stability while the functional groups offer multiple sites for chemical modification. These characteristics make it an ideal building block for medicinal chemistry applications and structure-activity relationship studies.
Recent advancements in drug discovery technologies have highlighted the importance of 2-(Aminomethyl)-4-Thiazolecarboxylic Acid derivatives. The compound serves as a key intermediate in synthesizing various bioactive molecules, particularly those targeting neurological and metabolic disorders. Its structural similarity to naturally occurring thiazole-containing compounds enhances its biocompatibility and potential therapeutic value.
The synthesis of 2-(Aminomethyl)-4-Thiazolecarboxylic Acid typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Modern green chemistry approaches are being applied to optimize its production, reducing environmental impact while maintaining yield and quality. These sustainable methods align with current industry trends toward eco-friendly synthesis of pharmaceutical intermediates.
Analytical characterization of 2-(Aminomethyl)-4-Thiazolecarboxylic Acid employs advanced techniques including HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure precise identification and quantification, crucial for pharmaceutical applications where purity standards are stringent. The compound's stability under various conditions has been extensively studied to support its use in different formulations.
In the pharmaceutical industry, 2-(Aminomethyl)-4-Thiazolecarboxylic Acid derivatives are being investigated for their potential in treating neurodegenerative diseases and metabolic syndromes. The compound's ability to modulate specific biological pathways makes it particularly valuable in developing precision medicines. Researchers are also exploring its application in diagnostic imaging agents and targeted drug delivery systems.
The global market for thiazole derivatives including 2-(Aminomethyl)-4-Thiazolecarboxylic Acid is experiencing steady growth, driven by increasing R&D investments in pharmaceutical and biotechnology sectors. North America and Europe currently dominate demand, while Asia-Pacific regions show the fastest growth due to expanding pharmaceutical manufacturing capabilities. Market analysts project continued expansion as new therapeutic applications emerge.
Quality control standards for 2-(Aminomethyl)-4-Thiazolecarboxylic Acid adhere to strict pharmaceutical guidelines, with specifications typically including ≥98% purity by HPLC analysis. Reputable suppliers provide comprehensive analytical data and certificates of analysis to ensure compliance with regulatory requirements. Proper storage conditions (typically room temperature in sealed containers) maintain the compound's stability over extended periods.
Future research directions for 2-(Aminomethyl)-4-Thiazolecarboxylic Acid focus on expanding its utility in combinatorial chemistry and high-throughput screening platforms. The compound's structural versatility makes it valuable for creating diverse molecular libraries. Additionally, scientists are investigating its potential in material science applications, particularly in developing functional polymers with specialized properties.
For researchers working with 2-(Aminomethyl)-4-Thiazolecarboxylic Acid, proper handling procedures should always be followed, including the use of appropriate personal protective equipment. While not classified as hazardous under normal conditions, standard laboratory safety protocols should be maintained. Material Safety Data Sheets (MSDS) provide detailed handling and disposal information specific to this compound.
The scientific literature contains numerous references to 2-(Aminomethyl)-4-Thiazolecarboxylic Acid and its derivatives, with publications spanning medicinal chemistry, biochemistry, and materials science. Recent studies have focused on its role in developing multitarget-directed ligands for complex diseases, reflecting the growing trend toward polypharmacology approaches in drug discovery.
As the pharmaceutical industry continues to evolve, 2-(Aminomethyl)-4-Thiazolecarboxylic Acid remains an important tool for researchers developing next-generation therapeutics. Its combination of structural features and biological relevance ensures its ongoing importance in drug design and chemical biology. The compound's versatility positions it well to contribute to future breakthroughs in healthcare and biotechnology.
25438-22-6 (2-(Aminomethyl)-1,3-thiazole-4-carboxylic Acid) Related Products
- 35272-15-2(2-methylthiazole-4-carboxylic acid)
- 221322-09-4(2-(hydroxymethyl)-1,3-thiazole-4-carboxylic acid)
- 63628-60-4(2-(aminomethyl)-1,3-thiazole-4-carboxylic acid hydrochloride)
- 81123-15-1(2-(Aminomethyl)-4-thiazolecarboxylic acid)
- 750528-74-6(methyl 2-(aminomethyl)-1,3-thiazole-4-carboxylate)
- 89532-87-6(2-(1-aminoethyl)-1,3-thiazole-4-carboxylic acid)
- 1219173-79-1(Methyl 2-(aminomethyl)-1,3-thiazole-4-carboxylate dihydrochloride)
- 221323-50-8(2-((Dimethylamino)methyl)thiazole-4-carboxylic acid)
- 89283-79-4(2-formyl-1,3-thiazole-4-carboxylic acid)
- 91711-96-5(ethyl 2-(aminomethyl)-1,3-thiazole-4-carboxylate)